Cas no 117048-59-6 (Combretastatin A4)
Combretastatin A4 is a microtubule inhibitor that can interact with β- Tubulin binding with a Kd value of 0.4 μ M
Combretastatin A4 structure
Combretastatin A4 Properties
Names and Identifiers
-
- COMBRETASTATIN A-4
- (Z)-2-Methoxy-5-(3,4,5-Trimethoxystyryl)Phenol
- (Z)-2-Methoxy-5-[2-(3,4,5-trimethoxyphenyl)ethenyl]phenol,3,4,5-Trimethoxy-3hydroxy-4methoxy-(Z)-stilbene,CS-A4
- Combrestatin A4( 2-Methoxy-5-[2-(3,4,5-trimethoxy-phenyl)-vinyl]-phenol )
- CA-4
- Combretastatin A4
- 2-methoxy-5-[(1Z)-2-(3,4,5-trimethoxyphenyl)ethenyl]Phenol
- Combrestatin A4
- CRC 87-09
- 2-methoxy-5-[(Z)-2-(3,4,5-trimethoxyphenyl)ethenyl]phenol
- 3'-Hydroxy-3,4,4',5-tetramethoxy-cis-stilbene
- 1-(3,4,5-Trimethoxyphenyl)-2-(3′-hydroxy-4′-methoxyphenyl) ethane 3,4,5-trimethoxy-3′-hydroxy-4′-methoxystilbene
- CA4
- CS-A4
- CoMbretastatin A
- (Z)-CombretastatinA4
- CA-4, Combretastatin A-4
- combretastatin A-4 (CA-4)
- Combretastatin A4 (CRC 87-09)
- (Z)-5-(3,4,5-trimethoxystyryl)-2-methoxyphenol
- Combretastatin-A4
- 16U6OP69RQ
- HVXBOLULGPECHP-WAYWQWQTSA-N
- 3,4,5-Trimethoxy-3'-hydroxy-4'-methoxystilbene
- 2-Methoxy-5-[(Z)-2-(3,4,5-trimethoxy-phenyl)-vinyl]-phenol
- 1
- (Z)-2-Methoxy-5-(3,4,5-trimethoxystyryl)phenol
- C2520
- SCHEMBL18945
- NSC 817373
- NS00116331
- NSC 609397
- Z-Combretastatin A-4
- combretastin A4
- GTPL8854
- HY-N2146
- 2-Methoxy-5-[(Z)-2-(3,4,5-trimethox y-phenyl)-vinyl]-phenol
- AMY24892
- Combretastatin 4
- UNII-16U6OP69RQ
- HMS3650G11
- DTXSID101025983
- CCG-265026
- Phenol,4,5-trimethoxyphenyl)ethenyl]-
- Z2312943638
- (Z)-3''-hydroxy-3,4,4'',5-tetramethoxystilbene
- AC-5280
- 2-Methoxy-5-[2-(3,4,5-trimethoxy-phenyl)-vinyl]-phenol
- combretastatin-A-4
- Combretastastin A-4
- Combretastin A-4
- COMBRETASTATIN A4 [WHO-DD]
- DS-5860
- (combretastatin A-4)2-Methoxy-5-[2-(3,4,5-trimethoxy-phenyl)-vinyl]-phenol
- 2-methoxy-5-(3,4,5-trimethoxystyryl)phenol
- MFCD03453309
- 1-(3,4,5-Trimethoxyphenyl)-2-(3'-hydroxy-4'-methoxyphenyl)ethene
- 2'-deoxycombretastatin A1
- s7783
- AKOS015950727
- 5-[(S)-2-Hydroxy-2-(3,4,5-trimethoxy-phenyl)-ethyl]-2-methoxy-phenol
- SR-01000946784-1
- NSC-817373
- SR-01000946784
- C20268
- [3,4,5-trimethoxy-3'-hydroxy-4'-methoxy-(z)-stilbene]
- EN300-1587417
- Q5150955
- ST-1986
- 117048-59-6
- CA 4
- NSC 613729
- Crc-98-09
- Combrestatin A-4
- 5-(3,4,5-trimethoxystyryl)-2-methoxyphenol
- BDBM50005480
- CHEMBL67
- 2-methoxy-5-[(Z)-2-(3,4,5-trimethoxyphenyl)vinyl]phenol
- Phenol, 2-methoxy-5-[(1Z)-2-(3,4,5-trimethoxyphenyl)ethenyl]-
- COMBRETASTATIN A-4 [MI]
- 1-(3,4,5-Trimethoxyphenyl)-2-(3'-hydroxy-4'-methoxyphenyl) ethane 3,4,5-trimethoxy-3'-hydroxy-4'-methoxystilbene
- NSC-613729
- Combretastatin A4, >=98% (HPLC), powder
- CS-6023
- (combretastin A-4)2-Methoxy-5-[2-(3,4,5-trimethoxy-phenyl)-vinyl]-phenol
- Phenol, 2-methoxy-5-(2-(3,4,5-trimethoxyphenyl)ethenyl)-, (Z)-
- EX-A4207
- combretastatin A-4, (CSA4)
- CHEBI:181391
- DB14680
- Combretastatin A4 117048-59-6
- Combretastatin A-4 - CAS 117048-59-6 - Calbiochem
- CS-284
- 2-methoxy-5-[(Z)-2-(3,4,5-trimethoxyphenyl)ethenyl]phenol, Z
- (Z)-2-Methoxy-5-(3,4,5-trimethoxystyryl)phenol ,98%
- BRD-K61195623-001-01-4
- Combretastatin A-4
- 2-Methoxy-5-[(1Z)-2-(3,4,5-trimethoxyphenyl)ethenyl]phenol
- Crc 87-09
- (Z)-2-METHOXY-5-(3,4,5-TRIMETHOXYSTYRYL)PHENOL
- GLXC-02861
- 2-methoxy-5-[(E)-2-(3,4,5-trimethoxyphenyl)ethenyl]phenol
- +Expand
-
- MFCD03453309
- HVXBOLULGPECHP-WAYWQWQTSA-N
- 1S/C18H20O5/c1-20-15-8-7-12(9-14(15)19)5-6-13-10-16(21-2)18(23-4)17(11-13)22-3/h5-11,19H,1-4H3/b6-5-
- O(C([H])([H])[H])C1C(=C([H])C(/C(/[H])=C(/[H])\C2C([H])=C([H])C(=C(C=2[H])O[H])OC([H])([H])[H])=C([H])C=1OC([H])([H])[H])OC([H])([H])[H]
Computed Properties
- 316.131074g/mol
- 0
- 3.7
- 1
- 5
- 6
- 316.131074g/mol
- 316.131074g/mol
- 57.2Ų
- 23
- 358
- 0
- 0
- 0
- 1
- 0
- 1
- 3
- 0
- 316.3
Experimental Properties
- 3.59700
- 57.15000
- 2494
- 1.607
- 490.3 °C at 760 mmHg
- 81.0 to 85.0 deg-C
- 250.3 °C
- DMSO: >10mg/mL
- Crystalline powder
- Sensitive to light
- 9.65±0.10(Predicted)
- 1.184
Combretastatin A4 Security Information
- GHS05 GHS06
- 2
- S26; S36/37; S39; S45
- R23/24/25; R41
- T
- UN 2811
- H301 + H311 + H331-H318
- P261-P280-P301 + P310-P305 + P351 + P338-P311
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Ⅲ
- 23/24/25-41
- Danger
- 6.1
Combretastatin A4 Customs Data
- 29095000
Combretastatin A4 Price
Combretastatin A4 Suppliers
CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
Audited Supplier
(CAS:117048-59-6)
WANG HONG XIA
18981717076
2355253619@qq.com
WuHan Dong Kang Yuan technology co., LTD
Audited Supplier
(CAS:117048-59-6)
CAI JING LI
15377658509
2851686519@qq.com
CHENG DOU ZHU MU Technology Co., Ltd.
Audited Supplier
(CAS:117048-59-6)
YANG XUE ER
13980723364
2916345763@qq.com
Hubei Baidu Chemistry Co.,Ltd.
Audited Supplier
(CAS:117048-59-6)
PENG XING
18871490324
1400878899@qq.com
JW&Y(Shanghai)Pharmlab,Co.,Ltd
Audited Supplier
(CAS:117048-59-6)
SHI XIAO JIE
13651849907
xinyu_shi@jwypharmlab.com.cn
SI CHUAN WEI KE QI Biotechnology Co., Ltd.
Audited Supplier
(CAS:117048-59-6)
YANG YANG
13348961525
2851167780@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:117048-59-6)
TANG SI LEI
15026964105
2881489226@qq.com
Combretastatin A4 Related Literature
-
2. Probing the neutral graphene–ionic liquid interface: insights from molecular dynamics simulations†Maxim V. Fedorov,R. M. Lynden-Bell Phys. Chem. Chem. Phys., 2012,14, 2552-2556
-
3. Alkene hydroboration with pinacolborane catalysed by lithium diisobutyl-tert-butoxyaluminum hydride†Ashok Kumar Jaladi,Won Kyu Shin,Duk Keun An RSC Adv., 2019,9, 26483-26486
-
Hailin Ma,Yuanying Li,Shaoguang Wu,Yanmei Li,Yuling Zhao,Hongyan Yang,Wenming Su,Tianzhi Yu New J. Chem., 2021,45, 19381-19390
-
Wee-Jun Ong,Jia-Jun Yeong,Lling-Lling Tan,Boon Tong Goh,Siek-Ting Yong,Siang-Piao Chai RSC Adv., 2014,4, 59676-59685
-
Karin S. Straley,Sarah C. Heilshorn Soft Matter, 2009,5, 114-124
-
Patryk Zaleski-Ejgierd Phys. Chem. Chem. Phys., 2016,18, 2309-2313
-
Min Ju Cho,Jong-Soo Ahn,Young-Un Kim,Hyun Ah Um,Paras N. Prasad,Geon Joon Lee,Dong Hoon Choi RSC Adv., 2016,6, 23879-23886
117048-59-6 (Combretastatin A4) Related Products
- 93-16-3((E)-1,2-Dimethoxy-4-(prop-1-en-1-yl)benzene)
- 97-54-1(2-Methoxy-4-(prop-1-en-1-yl)phenol)
- 537-42-8(Pterostilbene)
- 7786-61-0(2-Methoxy-4-vinylphenol)
- 116519-00-7((E)-4-(3,4,5-Trimethoxystyryl)phenol)
- 134029-62-2(Benzene,1,2,3-trimethoxy-5-[(1E)-2-(4-methoxyphenyl)ethenyl]-)
- 18259-15-9(Phenol,4-[2-(3,5-dimethoxyphenyl)ethenyl]-)
- 134029-49-5(Benzene,1,2,3-trimethoxy-5-[(1Z)-2-(4-methoxyphenyl)ethenyl]-)
- 1504-56-9(2-Propen-1-ol,3-(3,4,5-trimethoxyphenyl)-)
- 20675-95-0(Phenol,2,6-dimethoxy-4-(1E)-1-propen-1-yl-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:117048-59-6)Combretastatin A4
99%/99%
1g/5g
328.0/1109.0
atkchemica
(CAS:117048-59-6)Combretastatin A4
95%+
1g/5g/10g/100g
discuss personally